Cas no 473437-48-8 (1-Amino-8H-indeno[1,2-c]thiophen-8-one)

• Product Name: 1-Amino-8H-indeno[1,2-c]thiophen-8-one
• CAS No: 473437-48-8
• MF: C₁₁H₇NOS
• MW: 201.244381189346
• CID: 2092910
• PubChem ID: 9899131
• Update Time: 2025-09-26

1-Amino-8H-indeno[1,2-c]thiophen-8-one Chemical and Physical Properties

Names and Identifiers

• 1-Amino-8H-indeno[1,2-c]thiophen-8-one
• CHEMBL1240968
• 473437-48-8
• MFCD08695666
• AKOS000282105
• 3-aminoindeno[1,2-c]thiophen-4-one
• CS-0089108
• SCHEMBL1553205
• D74827

• MDL： MFCD08695666
• Inchi： 1S/C11H7NOS/c12-11-9-8(5-14-11)6-3-1-2-4-7(6)10(9)13/h1-5H,12H2
• InChI Key： HCMINZAWFOAAPS-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1N)C(C1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 201.02483502g/mol
• Monoisotopic Mass: 201.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Amino-8H-indeno[1,2-c]thiophen-8-one

Comprehensive Overview of 1-Amino-8H-indeno[1,2-c]thiophen-8-one (CAS No. 473437-48-8): Properties, Applications, and Research Insights

The compound 1-Amino-8H-indeno[1,2-c]thiophen-8-one (CAS No. 473437-48-8) is a heterocyclic organic molecule featuring a unique fusion of indene and thiophene rings, coupled with an amino functional group. This structural complexity grants it distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular formula and structural features have been extensively characterized, with studies highlighting its potential as a building block for advanced materials and bioactive molecules.

Recent trends in drug discovery and organic electronics have spurred renewed attention toward 1-Amino-8H-indeno[1,2-c]thiophen-8-one. Researchers are investigating its role in designing small-molecule inhibitors for therapeutic targets, particularly in oncology and neurology. Additionally, its electron-rich thiophene moiety makes it a candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. These applications align with growing demand for sustainable materials and green chemistry solutions.

The synthesis of CAS No. 473437-48-8 typically involves multi-step reactions, including cyclization and functional group transformations. Key challenges include optimizing yield and purity, which are critical for industrial-scale production. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to verify its structure. Recent publications have proposed novel catalytic methods to enhance efficiency, reflecting the broader shift toward atom-economical synthesis.

From a commercial perspective, 1-Amino-8H-indeno[1,2-c]thiophen-8-one is available through specialized chemical suppliers, often labeled as a research-grade reagent. Pricing varies based on purity (>95% to >98%) and scale, with bulk purchases attracting academic and industrial buyers. Its stability under standard storage conditions (room temperature, inert atmosphere) ensures logistical feasibility, though handling requires adherence to general laboratory safety protocols.

Emerging studies explore derivatives of CAS 473437-48-8 for structure-activity relationship (SAR) analyses. For instance, modifications to the amino group or thiophene ring have yielded compounds with enhanced bioavailability or charge transport properties. Such innovations resonate with the personalized medicine and flexible electronics trends, addressing FAQs like "How can heterocyclic compounds improve drug efficacy?" or "What are alternatives to silicon-based semiconductors?"

Environmental and regulatory aspects of 1-Amino-8H-indeno[1,2-c]thiophen-8-one are also under scrutiny. While not classified as hazardous, its lifecycle assessment aligns with REACH compliance and green chemistry principles. Researchers emphasize waste minimization during synthesis, leveraging catalytic recycling and biodegradable solvents—topics frequently searched in sustainable chemical manufacturing forums.

In summary, 473437-48-8 represents a versatile scaffold bridging multiple disciplines. Its ongoing exploration underscores the intersection of traditional organic chemistry with cutting-edge applications, from precision therapeutics to next-gen materials. As innovation accelerates, this compound is poised to remain a focal point in both academic and industrial R&D landscapes.